Cas no 123239-55-4 (1-Naphthalenol, 5,7-dimethyl-2-(phenylmethyl)-)
123239-55-4 structure
Product Name:1-Naphthalenol, 5,7-dimethyl-2-(phenylmethyl)-
CAS No:123239-55-4
MF:C19H18O
MW:262.345625400543
CID:1215723
PubChem ID:15617880
Update Time:2025-04-20
1-Naphthalenol, 5,7-dimethyl-2-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Naphthalenol, 5,7-dimethyl-2-(phenylmethyl)-
- 2-benzyl-5,7-dimethylnaphthalen-1-ol
- 123239-55-4
- DTXSID60575789
- 2-Benzyl-5,7-dimethyl-naphthalen-1-ol
- BDBM50012689
- CHEMBL123283
-
- Inchi: 1S/C19H18O/c1-13-10-14(2)17-9-8-16(19(20)18(17)11-13)12-15-6-4-3-5-7-15/h3-11,20H,12H2,1-2H3
- InChI Key: YRFBTYHHTFUJCZ-UHFFFAOYSA-N
- SMILES: OC1C(=CC=C2C(C)=CC(C)=CC2=1)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 262.13584
- Monoisotopic Mass: 262.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
1-Naphthalenol, 5,7-dimethyl-2-(phenylmethyl)- Related Literature
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
123239-55-4 (1-Naphthalenol, 5,7-dimethyl-2-(phenylmethyl)-) Related Products
- 28994-41-4(Delegol T)
- 2467-02-9(2,2'-Bis(hydroxyphenyl)methane)
- 82452-93-5(Calix8arene)
- 96107-95-8(Calix6arene)
- 74568-07-3(Calix4arene)
- 1096-84-0(1,1'-Methylenedi-2-naphthol)
- 2467-03-0(2,4'-Dihydroxydiphenylmethane)
- 47157-01-7(2,6-Dibenzylphenol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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